Cas no 18595-12-5 (Methyl 5-Amino-2-Methylbenzoate)

Methyl 5-Amino-2-Methylbenzoate is a benzoate derivative featuring both amino and ester functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C9H11NO2) allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The compound’s amino group enables further derivatization, while the methyl ester enhances solubility and reactivity in various reaction conditions. It is commonly utilized in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals due to its stability and predictable reactivity. Proper handling under controlled conditions is recommended to preserve its integrity, as the amino group may be sensitive to oxidation.

Methyl 5-Amino-2-Methylbenzoate structure

18595-12-5 structure

Product Name:Methyl 5-Amino-2-Methylbenzoate

CAS No:18595-12-5

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD08752568

CID:87976

PubChem ID:15049977

Update Time:2025-05-23

Methyl 5-Amino-2-Methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-amino-2-methylbenzoate
- 3-Amino-6-Methyl benzoate
- 5-Amino-2-methylbenzoic Acid Methyl Ester
- 5-Amino-2-methylbenzoic acid
- 5-AMINO-2-METHYL-BENZOIC ACID METHYL ESTER
- Benzoic acid, 5-amino-2-methyl-, methyl ester
- 2-Methyl-5-aminobenzoicacidmethylester
- 5-Amino-2-methyl-benzoesaeure-methylester
- AG-E-35185
- AGN-PC-003IPJ
- ANW-50373
- CTK4D9114
- methyl 2-methyl-5-aminobenzoate
- methyl 3-amino-6-methylbenzoate
- SureCN1321845
- 5-Amino-o-toluic Acid Methyl Ester
- Methyl 5-Amino-o-toluate
- 5-amino-2-methyl benzoic acid methyl ester
- methyl 5-amino-2-methyl-benzoate
- JNPZKGOLYSCSEL-UHFFFAOYSA-N
- BCP24565
- 5-Amin
- Methyl 5-AMino-2-Methylbenzoate, 95+%
- 2-Methyl-5-aminobenzoic acid methyl ester
- AC-5047
- SCHEMBL1321845
- Z802847392
- AS-12564
- DTXSID30567555
- Methyl5-Amino-2-Methylbenzoate
- MFCD08752568
- M2540
- EN300-97828
- SY021381
- SB34629
- AMY36355
- FT-0647669
- A4112
- W-201669
- 18595-12-5
- CS-W003565
- AKOS005259440
- Benzoic acid,5-amino-2-methyl-, methyl ester
- Methyl 5-Amino-2-Methylbenzoate
- MDL： MFCD08752568
- Inchi： 1S/C9H11NO2/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5H,10H2,1-2H3
- InChI Key： JNPZKGOLYSCSEL-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C=CC=1C)N)=O

Computed Properties

Exact Mass: 165.07903
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 52.3

Experimental Properties

Density: 1.132 g/cm3
Melting Point: 40.0 to 44.0 deg-C
Boiling Point: 285.4℃ at 760 mmHg
Flash Point: 164.7°C
PSA: 52.32
LogP: 1.94500

Methyl 5-Amino-2-Methylbenzoate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：0-10°C

Methyl 5-Amino-2-Methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	076526-1g	Methyl 5-amino-2-methylbenzoate	18595-12-5	97%	1g	￡10.00	2022-03-01
Fluorochem	076526-5g	Methyl 5-amino-2-methylbenzoate	18595-12-5	97%	5g	￡11.00	2022-03-01
Fluorochem	076526-10g	Methyl 5-amino-2-methylbenzoate	18595-12-5	97%	10g	￡20.00	2022-03-01
Fluorochem	076526-25g	Methyl 5-amino-2-methylbenzoate	18595-12-5	97%	25g	￡44.00	2022-03-01
Fluorochem	076526-100g	Methyl 5-amino-2-methylbenzoate	18595-12-5	97%	100g	￡127.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131815-100g	Methyl 5-Amino-2-Methylbenzoate	18595-12-5	98%	100g	¥641.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131815-1g	Methyl 5-Amino-2-Methylbenzoate	18595-12-5	98%	1g	¥33.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131815-25g	Methyl 5-Amino-2-Methylbenzoate	18595-12-5	98%	25g	¥185.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131815-5g	Methyl 5-Amino-2-Methylbenzoate	18595-12-5	98%	5g	¥45.90	2023-09-04
Ambeed	A123959-5g	Methyl 5-amino-2-methylbenzoate	18595-12-5	97%	5g	$9.0	2025-02-26

Methyl 5-Amino-2-Methylbenzoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:18595-12-5)5-氨基-2-甲基苯甲酸甲酯

Order Number:LE27056120

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:03

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:18595-12-5)5-氨基-2-甲基苯甲酸甲酯

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry